Cas no 73208-09-0 (Gibberellin A64)

• Product name: Gibberellin A64
• CAS No: 73208-09-0
• MF: C₂₀H₂₆O₅
• MW: 346.417446613312
• CID: 2002919
• PubChem ID: 156908040

Gibberellin A64 Chemical and Physical Properties

Names and Identifiers

• Gibberellin A64
• GA64
• 7-hydroxy-11-methyl-6-methylidene-12-oxo-13-oxapentacyclo[9.3.3.15,8.01,10.02,8]octadecane-9-carboxylic acid
• Gibbane-1,10-dicarboxylic acid, 9-hydroxy-4a-(hydroxymethyl)-1-methyl-8-methylene-, 1,4a-lactone, (1I+/-,4aI+/-,4bI(2),9I(2),10I(2))-
• 73208-09-0
• DTXSID901105672
• CHEBI:175407

• Inchi： InChI=1S/C20H26O5/c1-10-11-4-5-12-19-7-3-6-18(2,17(24)25-9-19)14(19)13(16(22)23)20(12,8-11)15(10)21/h11-15,21H,1,3-9H2,2H3,(H,22,23)/t11-,12+,13-,14-,15-,18-,19-,20-/m1/s1
• InChI Key： MJFVMFNFTCKAEV-UJDYUOFOSA-N
• SMILES： CC12CCCC3(C1C(C45C3CCC(C4)C(=C)C5O)C(=O)O)COC2=O

Computed Properties

• Exact Mass: 346.17802393g/mol
• Monoisotopic Mass: 346.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids C19-gibberellin 6-carboxylic acids